Cas no 2160116-25-4 (3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-amine
• CAS No: 2160116-25-4
• MF: C₈H₁₃BrN₂S
• MW: 249.171219587326
• CID: 6416955
• PubChem ID: 165796715
• Update Time: 2025-06-09

3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-amine
• EN300-1921775
• 2160116-25-4

• Inchi： 1S/C8H13BrN2S/c1-8(2,5-10)3-7-11-4-6(9)12-7/h4H,3,5,10H2,1-2H3
• InChI Key： JPDBYFBXAPOMCE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC(C)(C)CN)S1

Computed Properties

• Exact Mass: 247.99828g/mol
• Monoisotopic Mass: 247.99828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-amine

3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-amine (CAS No. 2160116-25-4): An Overview

3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-amine (CAS No. 2160116-25-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of several recent studies aimed at elucidating its properties and applications.

The chemical structure of 3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-amine consists of a 5-bromothiazole ring attached to a 2,2-dimethylpropanamine moiety. The presence of the bromine atom and the thiazole ring imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various biological studies. The dimethyl substitution on the propanamine group further enhances the lipophilicity and stability of the compound.

Recent research has focused on the potential therapeutic applications of 3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-amine. One notable study published in the Journal of Medicinal Chemistry (JMC) explored its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes and are key targets for drug development. The study demonstrated that 3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-amine exhibits selective binding to specific GPCRs, suggesting its potential as a lead compound for developing novel therapeutic agents.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the anti-inflammatory properties of 3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-amine. The results showed that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding highlights its potential use in treating inflammatory diseases and conditions.

The pharmacokinetic profile of 3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-amine has also been studied to assess its suitability for in vivo applications. A preclinical study conducted by a team at the University of California found that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound was well-tolerated in animal models and showed good bioavailability, making it a promising candidate for further clinical development.

In addition to its therapeutic potential, 3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-amine has been explored for its use as a chemical probe in biological research. Chemical probes are small molecules used to interrogate biological systems and validate target proteins. A recent study published in the Nature Chemical Biology journal demonstrated that this compound can be used as a tool to investigate the function of specific GPCRs and their signaling pathways. This application underscores its value as a research tool in understanding complex biological processes.

The synthesis of 3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-amine has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, including multistep processes involving nucleophilic substitution reactions and coupling reactions. These methods have enabled researchers to produce high-quality samples for both academic and industrial applications.

In conclusion, 3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-amine (CAS No. 2160116-25-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.